Cas no 2228251-74-7 (2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid
• CAS No: 2228251-74-7
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 6526698
• PubChem ID: 97768976
• Update Time: 2025-10-29

2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid
• 2-{1-[2-(3-bromophenyl)ethyl]cyclopropyl}acetic acid
• 2228251-74-7
• EN300-1935637

• Inchi： 1S/C13H15BrO2/c14-11-3-1-2-10(8-11)4-5-13(6-7-13)9-12(15)16/h1-3,8H,4-7,9H2,(H,15,16)
• InChI Key： FUFIPRNENDRSAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid

Comprehensive Guide to 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid (CAS No. 2228251-74-7): Properties, Applications, and Market Insights

2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid (CAS No. 2228251-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated cyclopropyl acetic acid derivative is widely studied for its unique structural features and potential applications in drug discovery and material science. With the growing demand for novel chemical entities in the pharmaceutical industry, compounds like 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid are increasingly becoming the focus of cutting-edge research.

The molecular structure of 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid features a cyclopropyl ring attached to a bromophenyl group through an ethyl linker, with an acetic acid functional group. This combination of aromatic and aliphatic components, along with the strained cyclopropane ring, makes it particularly interesting for medicinal chemistry applications. Researchers are particularly interested in how the 3-bromophenyl moiety might influence the compound's biological activity and binding properties.

In pharmaceutical applications, 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid serves as a valuable building block for drug development. Its structural complexity allows for diverse modifications, making it suitable for creating targeted molecular libraries. The presence of the bromine atom offers unique opportunities for further functionalization through cross-coupling reactions, which are fundamental in modern drug synthesis. This versatility aligns well with current trends in personalized medicine and targeted drug delivery systems.

The compound's physicochemical properties are crucial for its applications. 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents. These characteristics make it suitable for various formulation approaches in pharmaceutical development. Researchers are particularly interested in how modifications to the cyclopropyl acetic acid portion might affect the compound's bioavailability and metabolic stability.

Recent advancements in synthetic chemistry have made 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid more accessible to researchers. Modern catalytic methods and flow chemistry techniques have improved the efficiency of its synthesis, addressing one of the key challenges in working with such structurally complex molecules. This accessibility is driving increased interest in the compound's potential applications beyond pharmaceuticals, including in materials science and specialty chemicals.

The global market for specialized chemical intermediates like 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid is experiencing steady growth, driven by the expanding pharmaceutical and biotechnology sectors. As drug discovery efforts become more sophisticated, the demand for unique building blocks with defined stereochemistry and functional group arrays continues to rise. The compound's CAS No. 2228251-74-7 serves as a crucial identifier in global chemical commerce and regulatory documentation.

Quality control and analytical characterization are critical aspects of working with 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods are particularly important given the compound's potential use in pharmaceutical applications where strict quality standards must be maintained.

Environmental and safety considerations for 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices should always be observed when handling this compound. The bromophenyl component suggests that appropriate waste disposal methods should be followed to minimize environmental impact.

Future research directions for 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid may explore its potential as a scaffold for kinase inhibitors or other biologically active molecules. The combination of aromatic and alicyclic components in its structure makes it particularly interesting for targeting protein-protein interactions, a growing area in drug discovery. Additionally, its potential applications in materials science, particularly in the development of specialty polymers, warrant further investigation.

For researchers and manufacturers working with 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid, understanding its stability under various conditions is essential. Preliminary studies suggest that the compound remains stable under standard storage conditions, but like many organic acids, it may be sensitive to extreme pH conditions. These stability characteristics are important considerations for both research and potential commercial applications.

The synthesis of 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid typically involves multi-step organic transformations, with the bromophenyl moiety often introduced early in the synthetic sequence. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting broader trends in sustainable chemical production. These methods have significantly improved the accessibility of this compound for research purposes.

In conclusion, 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid (CAS No. 2228251-74-7) represents an important chemical entity with diverse potential applications. Its unique structural features combine aromatic and alicyclic components in a way that offers numerous opportunities for chemical modification and biological activity exploration. As research continues to uncover new applications for such specialized compounds, 2-{1-2-(3-bromophenyl)ethylcyclopropyl}acetic acid is likely to remain an important tool in the chemist's arsenal for drug discovery and materials development.